N-[2-(allyloxy)benzyl]-2-methoxyaniline

• IUPAC Name: 2-methoxy-N-[(2-prop-2-enoxyphenyl)methyl]aniline
• InChI: InChI=1S/C17H19NO2/c1-3-12-20-16-10-6-4-8-14(16)13-18-15-9-5-7-11-17(15)19-2/h3-11,18H,1,12-13H2,2H3
• InChI Key: HHBKFAWSMLXNDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NCC2=CC=CC=C2OCC=C
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

“N-[2-(allyloxy)benzyl]-2-methoxyaniline” is a complex organic compound. It contains an aniline group (a benzene ring attached to an amine group), a methoxy group (an oxygen atom bonded to a methyl group), and an allyloxy group (an oxygen atom bonded to an allyl group). The presence of these functional groups suggests that this compound could participate in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the aniline group, the introduction of the methoxy group, and the attachment of the allyloxy group. The exact synthesis process would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzene ring in the aniline group contributes to the compound’s stability and reactivity. The oxygen atoms in the methoxy and allyloxy groups are likely to be sites of reactivity.

Chemical Reactions Analysis

This compound could undergo a variety of chemical reactions, including nucleophilic substitution reactions and elimination reactions, depending on the conditions. The presence of the allyloxy group suggests that it might participate in reactions involving the allyl group, such as the Claisen rearrangement.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzene ring might make it relatively stable and nonpolar, while the oxygen atoms in the methoxy and allyloxy groups might make it more polar.

Mechanism of Action

The mechanism of action of this compound would depend on its chemical structure and the conditions under which it is used. For example, in a biological context, it might interact with proteins or other molecules in the body. In a chemical reaction, it might act as a nucleophile or an electrophile.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it is volatile, it might pose a risk of inhalation. If it is reactive, it might pose a risk of causing chemical burns.

Future Directions

The future directions for research on this compound could include studying its reactivity under various conditions, investigating its potential uses in chemical synthesis or in the development of new materials, and exploring its biological activity.